Eicosane
Eicosane
n-Eicosane encapsulated in the nanosized pores of silica exhibits novel phase change behavior.
, also known as eicosane or CH3-[CH2]18-CH3, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2, and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the membrane (predicted from logP). is also a parent compound for other transformation products, including but not limited to, icosanedioic acid, 1, 2-icosanediol, and 2-amino-1, 3, 4, 5-icosanetetrol. is an alkane and waxy tasting compound that can be found in a number of food items such as allspice, linden, dill, and hyssop. This makes a potential biomarker for the consumption of these food products.
N-eicosane appears as colorless crystals or white crystalline solid. (NTP, 1992)
Icosane is a straight chain alkane composed of 20 carbon atoms. It has been isolated from the leaves of Agave attenuata. It has a role as a plant metabolite.
, also known as eicosane or CH3-[CH2]18-CH3, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2, and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the membrane (predicted from logP). is also a parent compound for other transformation products, including but not limited to, icosanedioic acid, 1, 2-icosanediol, and 2-amino-1, 3, 4, 5-icosanetetrol. is an alkane and waxy tasting compound that can be found in a number of food items such as allspice, linden, dill, and hyssop. This makes a potential biomarker for the consumption of these food products.
N-eicosane appears as colorless crystals or white crystalline solid. (NTP, 1992)
Icosane is a straight chain alkane composed of 20 carbon atoms. It has been isolated from the leaves of Agave attenuata. It has a role as a plant metabolite.
Brand Name:
Vulcanchem
CAS No.:
112-95-8
VCID:
VC21141614
InChI:
InChI=1S/C20H42/c1-3-5-7-9-11-13-15-17-19-20-18-16-14-12-10-8-6-4-2/h3-20H2,1-2H3
SMILES:
CCCCCCCCCCCCCCCCCCCC
Molecular Formula:
C20H42
Molecular Weight:
282.5 g/mol
Eicosane
CAS No.: 112-95-8
Cat. No.: VC21141614
Molecular Formula: C20H42
Molecular Weight: 282.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | n-Eicosane encapsulated in the nanosized pores of silica exhibits novel phase change behavior. , also known as eicosane or CH3-[CH2]18-CH3, belongs to the class of organic compounds known as alkanes. These are acyclic branched or unbranched hydrocarbons having the general formula CnH2n+2, and therefore consisting entirely of hydrogen atoms and saturated carbon atoms. Thus, is considered to be a hydrocarbon lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and saliva. Within the cell, is primarily located in the membrane (predicted from logP). is also a parent compound for other transformation products, including but not limited to, icosanedioic acid, 1, 2-icosanediol, and 2-amino-1, 3, 4, 5-icosanetetrol. is an alkane and waxy tasting compound that can be found in a number of food items such as allspice, linden, dill, and hyssop. This makes a potential biomarker for the consumption of these food products. N-eicosane appears as colorless crystals or white crystalline solid. (NTP, 1992) Icosane is a straight chain alkane composed of 20 carbon atoms. It has been isolated from the leaves of Agave attenuata. It has a role as a plant metabolite. |
|---|---|
| CAS No. | 112-95-8 |
| Molecular Formula | C20H42 |
| Molecular Weight | 282.5 g/mol |
| IUPAC Name | icosane |
| Standard InChI | InChI=1S/C20H42/c1-3-5-7-9-11-13-15-17-19-20-18-16-14-12-10-8-6-4-2/h3-20H2,1-2H3 |
| Standard InChI Key | CBFCDTFDPHXCNY-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCCCC |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCCC |
| Boiling Point | 648.9 °F at 760 mm Hg (NTP, 1992) 343.0 °C 344.1 °C |
| Colorform | Leaflets from alcohol White crystalline solid |
| Flash Point | 212 °F (NTP, 1992) > 113.00 °C (> 235.40 °F) - closed cup |
| Melting Point | 98.1 °F (NTP, 1992) 36.8 °C 36.48 °C |
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